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Introduction

Hypoxia-Inducible Factor 2a (HIF-2a), encoded by the EPAS1 gene, is a critical transcription
factor in the cellular response to low oxygen levels (hypoxia). Under hypoxic conditions, HIF-2a
Is stabilized and translocates to the nucleus, where it forms a heterodimer with the Aryl
Hydrocarbon Receptor Nuclear Translocator (ARNT), also known as HIF-1[3. This complex then
binds to hypoxia-response elements (HRES) in the promoter regions of target genes, activating
their transcription. These genes are involved in various cellular processes, including
angiogenesis, erythropoiesis, cell proliferation, and metabolism.

In certain pathologies, particularly in clear cell renal cell carcinoma (ccRCC) where the von
Hippel-Lindau (VHL) tumor suppressor is inactivated, HIF-2a is constitutively stabilized even
under normoxic conditions, leading to uncontrolled cell growth and tumor progression.[1][2][3]
[4] Therefore, inhibiting HIF-2a activity is a promising therapeutic strategy for these cancers.

(Rac)-PT2399 is the racemic mixture of PT2399, a potent and selective small-molecule
inhibitor of HIF-2a.[5] It functions by directly binding to the PAS B domain of the HIF-2a protein,
which allosterically disrupts the heterodimerization of HIF-2a with ARNT.[5] This prevents the
HIF-20/ARNT complex from binding to DNA and activating the transcription of its target genes.
Western blotting is a key immunoassay used to detect the levels of HIF-2a protein in cell
lysates and to assess the efficacy of inhibitors like (Rac)-PT2399.
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Signaling Pathway of HIF-2a and Inhibition by (Rac)-
PT2399
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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